tert-butyl (2S)-2-(aminomethyl)-2-propylpyrrolidine-1-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“tert-butyl (2S)-2-(aminomethyl)-2-propylpyrrolidine-1-carboxylate” is a chemical compound. It is a derivative of pyrrolidine, which is a cyclic amine . The tert-butyl group in this compound is known for its unique reactivity pattern, which is highlighted by its use in various chemical transformations .
Synthesis Analysis
The synthesis of compounds similar to “tert-butyl (2S)-2-(aminomethyl)-2-propylpyrrolidine-1-carboxylate” often involves the use of tert-butanesulfinamide, which is one of the best known chiral auxiliaries in the stereoselective synthesis of amines and their derivatives . A straightforward method for the direct introduction of the tert-butoxycarbonyl group into a variety of organic compounds has been developed using flow microreactor systems .Molecular Structure Analysis
The molecular structure of “tert-butyl (2S)-2-(aminomethyl)-2-propylpyrrolidine-1-carboxylate” is characterized by the presence of a pyrrolidine ring, a tert-butyl group, and a carboxylate group . The crowded tert-butyl group is known for its unique reactivity pattern .Chemical Reactions Analysis
The tert-butyl group in “tert-butyl (2S)-2-(aminomethyl)-2-propylpyrrolidine-1-carboxylate” is known for its unique reactivity pattern, which is highlighted by its use in various chemical transformations . For example, it can be used in the synthesis of N-nitroso compounds from secondary amines using tert-butyl nitrite (TBN) under solvent-free conditions .Scientific Research Applications
Preparation of tert-butoxycarbonyl Derivatives of Amino Acids
This compound is used in the synthesis of Boc derivatives of amino acids . The tert-butyl group plays a crucial role in optimizing and individualizing the process, influencing the conditions of the reactions on the synthesis of Boc derivatives of amino acids .
Unique Reactivity Pattern in Chemical Transformations
The unique reactivity pattern elicited by the crowded tert-butyl group is highlighted by summarizing characteristic applications . This simple hydrocarbon moiety is used in various chemical transformations .
Relevance in Nature
The tert-butyl group has relevance in nature . It is implicated in various biosynthetic and biodegradation pathways .
Biocatalytic Processes
The tert-butyl group is also used in biocatalytic processes . Its unique reactivity pattern makes it suitable for such applications .
Palladium-Catalyzed Synthesis of N-Boc-Protected Anilines
Tert-butyl carbamate is used in palladium-catalyzed synthesis of N-Boc-protected anilines . This showcases the versatility of the tert-butyl group in complex chemical reactions .
Synthesis of Tetrasubstituted Pyrroles
Tert-butyl carbamate was used in the synthesis of tetrasubstituted pyrroles, functionalized with ester or ketone groups at the C-3 position . This highlights the role of the tert-butyl group in the synthesis of complex organic compounds .
properties
IUPAC Name |
tert-butyl (2S)-2-(aminomethyl)-2-propylpyrrolidine-1-carboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H26N2O2/c1-5-7-13(10-14)8-6-9-15(13)11(16)17-12(2,3)4/h5-10,14H2,1-4H3/t13-/m0/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XPLZPXOEANKHEL-ZDUSSCGKSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1(CCCN1C(=O)OC(C)(C)C)CN |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCC[C@]1(CCCN1C(=O)OC(C)(C)C)CN |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H26N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
tert-butyl (2S)-2-(aminomethyl)-2-propylpyrrolidine-1-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.